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Compound of Interest

Compound Name: 2,5-dibromohexanedioic acid

Cat. No.: B1266587

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2,5-dibromohexanedioic
acid, a halogenated dicarboxylic acid with significant potential as a bifunctional building block
in organic synthesis. This document covers its commercial availability, key suppliers, detailed
physicochemical properties, established synthetic protocols, and potential applications in
polymer chemistry and drug development.

Commercial Availability and Suppliers

2,5-Dibromohexanedioic acid is available from a number of chemical suppliers specializing in
research and development quantities. The compound is often sold as a mixture of
diastereomers (meso and dl-racemic forms). When ordering, it is crucial to verify the isomeric
composition if stereochemistry is a critical parameter for the intended application.

Below is a summary of known suppliers. Please note that availability and product specifications
are subject to change, and it is recommended to contact the suppliers directly for the most
current information.
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Supplier

Website

Notes

JHECHEM CO LTD

echemi.com

Manufactory based in China.

Chemsrc

chemsrc.com

Online chemical marketplace

listing various suppliers.

P&S Chemicals

pandschemicals.com

Supplier of a wide range of

chemicals.

BenchChem

benchchem.com

Supplier of fine chemicals and

research products.

Crysdot LLC

crysdot.com

Supplier of building blocks and

intermediates.

Physicochemical and Safety Data

A summary of the key quantitative data for 2,5-dibromohexanedioic acid is presented in the

table below. This information has been compiled from various supplier data sheets and

chemical databases.

Property Value Source
CAS Number 3479-85-4 [1][2][3]
Molecular Formula CeHsBr204 [1112][3]
Molecular Weight 303.93 g/mol [1114]
Melting Point 151-153 °C / 188 °C [1][2]
Boiling Point 395.4 °C at 760 mmHg [11[2]
Density 2.111 g/cm3 [1112]
Flash Point 1929 °C [1][2]
Purity Typically =295% or 297% [2]

LogP 1.46280 [1][2]
Refractive Index 1.586 [1][2]
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Safety Information:

2,5-Dibromohexanedioic acid is classified as a hazardous substance. The following GHS
hazard statements apply:

H302: Harmful if swallowed.[4]

H314: Causes severe skin burns and eye damage.[4]

H318: Causes serious eye damage.[4]

H335: May cause respiratory irritation.[4]

It is imperative to handle this compound in a well-ventilated fume hood with appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat. For detailed safety information, always refer to the Safety Data Sheet (SDS)
provided by the supplier.

Synthesis of 2,5-Dibromohexanedioic Acid

The primary synthetic route to 2,5-dibromohexanedioic acid is the a,a'-dibromination of
adipic acid.[5][6] This reaction typically proceeds via the Hell-Volhard-Zelinsky reaction
mechanism, which involves the formation of an acyl halide intermediate.[7] The synthesis
results in a mixture of the meso and racemic diastereomers, which may require separation
depending on the desired application.[5][6]

A generalized workflow for the synthesis is presented below.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1266587?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromoadipic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromoadipic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromoadipic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromoadipic-acid
https://www.benchchem.com/product/b1266587?utm_src=pdf-body
https://www.benchchem.com/product/b1266587?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Synthesis_of_meso_2_5_Dibromoadipic_Acid_A_Historical_and_Technical_Overview.pdf
https://www.benchchem.com/pdf/How_to_improve_the_diastereoselectivity_of_2_5_dibromoadipic_acid_synthesis.pdf
https://www.benchchem.com/pdf/Application_Note_Protocol_Synthesis_of_meso_2_5_Dibromoadipic_Acid_from_Adipic_Acid.pdf
https://www.benchchem.com/pdf/The_Synthesis_of_meso_2_5_Dibromoadipic_Acid_A_Historical_and_Technical_Overview.pdf
https://www.benchchem.com/pdf/How_to_improve_the_diastereoselectivity_of_2_5_dibromoadipic_acid_synthesis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Adipic Acid

hionyl Chloride (SOCI2)

Adipoyl Chloride

romine (Br2)

2,5-Dibromoadipoyl Dichloride
(meso and dl-mixture)

ydrolysis (H20)

2,5-Dibromohexanedioic Acid
(meso and dl-mixture)

l

Purification
(e.g., Recrystallization)

;

Meso-2,5-Dibromohexanedioic Acid

Click to download full resolution via product page

Synthetic workflow for 2,5-dibromohexanedioic acid.

Detailed Experimental Protocol: Synthesis from Adipic
Acid

This protocol is based on established procedures for the a-bromination of dicarboxylic acids.[7]

Step 1: Synthesis of Adipoyl Chloride
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In a three-necked round-bottom flask equipped with a reflux condenser and a dropping
funnel, place 20.0 g (137 mmol) of adipic acid.

Under an inert atmosphere (e.g., nitrogen), add 40.0 g (342 mmol) of neat thionyl chloride.
Heat the mixture to reflux at 80 °C for 3 hours.

After the reaction is complete, remove the excess thionyl chloride under reduced pressure to
obtain crude adipoyl chloride.

Step 2: Bromination

To the crude adipoyl chloride from Step 1, add 54.7 g (342 mmol) of neat bromine at room
temperature.

Heat the reaction mixture. The exact temperature and reaction time can be varied to
influence the diastereomeric ratio.

Continue heating for approximately 2 hours.

Step 3: Workup and Purification

After cooling, cautiously dilute the reaction mixture with 25 mL of chloroform.
Pour the resulting solution into 100 mL of water to hydrolyze the diacyl bromide.
Separate the organic layer and extract the aqueous layer twice with chloroform.

Combine the organic extracts and evaporate the solvent under reduced pressure to obtain
the crude product.

The crude 2,5-dibromohexanedioic acid can be purified by recrystallization from a suitable
solvent such as water or an ethanol/water mixture to yield the final product.[7]

Applications in Research and Development

The bifunctional nature of 2,5-dibromohexanedioic acid, possessing two carboxylic acid

groups and two reactive bromine atoms, makes it a versatile building block in organic
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synthesis. A notable potential application is its use as a crosslinking agent in polymer
chemistry.[8]

Experimental Workflow: 2,5-Dibromohexanedioic Acid
as a Crosslinking Agent for Chitosan Scaffolds

This hypothetical workflow illustrates how 2,5-dibromohexanedioic acid could be used to
prepare crosslinked chitosan hydrogels, which have applications in drug delivery and tissue
engineering.[8] The carboxylic acid groups can form amide bonds with the amine groups of
chitosan, while the bromine atoms offer sites for further modification or secondary crosslinking.

Prepare 2% Chitosan in
2% Acetic Acid Solution

l

Activate Crosslinker:
Add 2,5-dibromohexanedioic acid,
EDC, and NHS to Chitosan Solution

l

Crosslinking Reaction:
Stir at room temperature for 12 hours

l

Cast viscous solution into a mold

'

Immerse in 1 M NaOH to
neutralize and solidify the scaffold

:

Crosslinked Chitosan Scaffold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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